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Compound of Interest

Compound Name: BC21

Cat. No.: B15544010 Get Quote

Product Identification: BC21, also known as Dr. Reckeweg Bio-Combination 21, is a

homeopathic remedy intended for teething troubles in infants and children.[1][2] It is not

classified as a hazardous chemical or a regulated pharmaceutical.

Active Ingredients:

Calcarea Phosphorica (Calcium Phosphate)[2][3]

Ferrum Phosphoricum (Iron Phosphate)[2]

Given the nature of this product as a homeopathic preparation, it is not considered hazardous

waste and does not fall under the stringent disposal regulations governed by agencies like the

EPA for hazardous pharmaceuticals. However, for researchers, scientists, and drug

development professionals operating in a laboratory environment, all substances, regardless of

their perceived hazard, should be managed with a clear and consistent procedure to ensure

safety and compliance with institutional protocols for non-hazardous waste.

The following procedures outline the recommended steps for the proper disposal of BC21 in a

laboratory setting.

Standard Operating Procedure for Disposal
This procedure treats BC21 as non-hazardous solid laboratory waste. The primary goal is to

ensure the substance is securely contained and disposed of through the appropriate waste

stream, preventing any potential for misidentification or unintended use.
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1.0 Personal Protective Equipment (PPE)

Standard laboratory attire, including a lab coat and safety glasses, should be worn.

Gloves are recommended to prevent direct contact and maintain good laboratory hygiene.

2.0 Disposal of Unused or Expired Tablets

Collection: Place the unwanted BC21 tablets into a designated, clearly labeled waste

container for non-hazardous solid materials.

Deactivation (Optional but Recommended): To render the tablets unusable, they can be

mixed with an inert substance like sand, cat litter, or used coffee grounds.

Containment: Seal the waste container securely.

Labeling: Ensure the container is labeled as "Non-Hazardous Waste for Disposal."

Disposal: Dispose of the sealed container in the regular solid waste stream designated for

laboratory trash, in accordance with your institution's specific guidelines for non-hazardous

waste. Do not flush the tablets or dispose of them down the drain.

3.0 Disposal of Empty Containers

Decontamination: Remove or obliterate the original product label to prevent misidentification

of the empty container.

Disposal: The empty and defaced container can be disposed of in the regular laboratory

trash or recycling bin, depending on the container material and institutional policy.

Data Presentation
As BC21 is a non-hazardous homeopathic product, there is no quantitative data regarding

disposal limits, concentration thresholds, or specific environmental hazards that would

necessitate a structured data table for comparison. Disposal should be guided by the

procedural steps outlined above.
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Experimental Protocols
No specific experimental protocols are required for the disposal of BC21, as it does not require

chemical neutralization or other forms of treatment prior to disposal. The procedure is purely

mechanical and logistical.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of BC21 in a

laboratory setting.
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Caption: Workflow for the disposal of non-hazardous BC21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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